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For Researchers, Scientists, and Drug Development Professionals: A Guide to Aligning

Manufacturing Readiness Level 5 with ISO 9001 and AS9100.

In the landscape of advanced manufacturing, particularly within sectors requiring high levels of

reliability and quality such as aerospace, defense, and pharmaceuticals, a variety of standards

are employed to gauge and control manufacturing maturity. This guide provides a

comprehensive comparison of Manufacturing Readiness Level (MRL) 5 with two of the most

prevalent quality management system standards: ISO 9001 and AS9100.

Manufacturing Readiness Levels, developed by the U.S. Department of Defense (DoD), are a

ten-level scale used to assess the maturity of a given technology, component, or system from a

manufacturing perspective.[1][2][3] MRL 5 specifically signifies the "capability to produce

prototype components in a production relevant environment."[1] At this stage, the

manufacturing strategy has been refined and integrated with a risk management plan, and

prototype materials, tooling, and test equipment have been demonstrated in an environment

that simulates the actual production setting.[1]

This guide will delineate the alignment of MRL 5 principles with the requirements of ISO 9001,

the international standard for a quality management system (QMS), and AS9100, the

aerospace industry's extension of ISO 9001.

MRL 5 Alignment with ISO 9001:2015
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ISO 9001 is a globally recognized standard that sets out the criteria for a quality management

system applicable to any organization.[4][5] Its focus is on ensuring consistent product and

service quality and enhancing customer satisfaction.[4] The following table illustrates how the

core tenets of MRL 5 correspond to specific clauses within the ISO 9001:2015 standard.
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MRL 5 Core Tenet
Corresponding ISO
9001:2015 Clause(s)

Alignment Description

Manufacturing Strategy & Risk

Management: A refined

manufacturing strategy is

integrated with a risk

management plan.

4.1, 4.2, 6.1: Understanding

the organization and its

context, understanding the

needs and expectations of

interested parties, and actions

to address risks and

opportunities.

Both MRL 5 and ISO 9001

emphasize a proactive

approach to identifying and

mitigating risks. MRL 5's focus

on a refined manufacturing

strategy aligns with ISO 9001's

requirement to understand the

organizational context and the

needs of stakeholders to

effectively plan the QMS.

Prototype Component

Production in a Production-

Relevant Environment:

Demonstration of the capability

to produce prototype

components.

8.1, 8.5.1: Operational

planning and control, and

control of production and

service provision.

This MRL 5 requirement

directly maps to ISO 9001's

operational clauses, which

mandate the control of

processes needed to provide

products and services. The

"production-relevant

environment" of MRL 5 mirrors

the controlled conditions

required by ISO 9001.

Demonstration of Materials,

Tooling, & Test Equipment:

Prototype materials, tooling,

and test equipment have been

demonstrated.

7.1.3, 7.1.5, 8.3.4:

Infrastructure, monitoring and

measuring resources, and

design and development

controls.

MRL 5's emphasis on

demonstrating the readiness of

physical resources aligns with

ISO 9001's requirements for

providing and maintaining

suitable infrastructure and

monitoring and measuring

resources.

Personnel Skills

Demonstration: Personnel

skills have been demonstrated

on components in a

7.2, 7.3: Competence and

awareness.

Both frameworks recognize the

importance of a skilled

workforce. MRL 5's

demonstration of skills is a

practical application of ISO
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production-relevant

environment.

9001's requirement to ensure

personnel are competent and

aware of their contribution to

the QMS.

Developmental State of

Manufacturing Processes:

Many manufacturing

processes and procedures are

still in development.

8.1, 10.2: Operational planning

and control, and nonconformity

and corrective action.

MRL 5 acknowledges the

developmental nature of

processes at this stage. This

aligns with ISO 9001's

emphasis on planning and

controlling processes, as well

as the continuous

improvement cycle of

identifying nonconformities and

taking corrective actions.

MRL 5 Alignment with AS9100D
AS9100 is the quality management systems standard for the aviation, space, and defense

industries.[6] It incorporates all the requirements of ISO 9001 and adds more stringent

requirements related to safety, reliability, and regulatory compliance.
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MRL 5 Core Tenet
Corresponding AS9100D
Clause(s)

Alignment Description

Manufacturing Strategy & Risk

Management: A refined

manufacturing strategy is

integrated with a risk

management plan.

6.1, 8.1.1: Actions to address

risks and opportunities, and

operational risk management.

AS9100D places a greater

emphasis on risk management

than ISO 9001. MRL 5's

integration of a risk

management plan aligns well

with AS9100D's specific

requirements for operational

risk management, including

risk identification, assessment,

and mitigation.

Prototype Component

Production in a Production-

Relevant Environment:

Demonstration of the capability

to produce prototype

components.

8.5.1: Control of production

and service provision.

Similar to ISO 9001, this MRL

5 tenet aligns with AS9100D's

operational controls. The

"production-relevant

environment" in MRL 5 is

critical for demonstrating the

level of process control

expected in the aerospace

industry.

Demonstration of Materials,

Tooling, & Test Equipment:

Prototype materials, tooling,

and test equipment have been

demonstrated.

7.1.3, 7.1.5, 8.4.1:

Infrastructure, monitoring and

measuring resources, and

control of externally provided

processes, products, and

services (General).

AS9100D has more

prescriptive requirements for

the control of external

providers and the validation of

their products and services.

The demonstration of materials

and tooling in MRL 5 supports

the evidence-based approach

required by AS9100D.

Personnel Skills

Demonstration: Personnel

skills have been demonstrated

on components in a

7.2, 7.3: Competence and

awareness.

The demonstration of

personnel skills in MRL 5 is a

key indicator of the workforce's

ability to meet the stringent

competency and awareness
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production-relevant

environment.

requirements of AS9100D,

which are critical for product

safety and conformity.

Developmental State of

Manufacturing Processes:

Many manufacturing

processes and procedures are

still in development.

8.1, 8.5.1, 10.2: Operational

planning and control, control of

production and service

provision, and nonconformity

and corrective action.

AS9100D requires robust

processes for managing

nonconforming outputs and

implementing corrective

actions. The developmental

nature of processes at MRL 5

necessitates a strong feedback

loop for process improvement,

which is a core principle of

AS9100D.

Experimental Protocol: Manufacturing Readiness
Assessment (MRA) for MRL 5
A Manufacturing Readiness Assessment (MRA) is the formal evaluation process used to

determine the MRL of a given technology or system.[7][8] The following protocol outlines a

detailed methodology for conducting an MRA to assess whether a manufacturing process has

achieved MRL 5.

1. Objective: To assess the maturity of a manufacturing process and determine if it meets the

criteria for MRL 5, signifying the capability to produce prototype components in a production-

relevant environment.

2. Scope: The assessment will cover the nine manufacturing readiness "threads" as defined by

the DoD MRL Deskbook: Technology and the Industrial Base, Design, Cost and Funding,

Materials, Process Capability and Control, Quality Management, Manufacturing Workforce,

Facilities, and Manufacturing Management.[9][10]

3. Assessment Team: A multi-disciplinary team should be assembled, including representatives

from:

Program Management
Systems Engineering
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Manufacturing Engineering
Quality Assurance
Supply Chain Management
Cost Analysis

4. Pre-Assessment Activities:

Documentation Review: The assessment team will review all relevant documentation,
including:
Manufacturing Strategy
Risk Management Plan
Design Documentation (drawings, specifications)
Material Specifications
Tooling and Test Equipment Designs and Validation Data
Personnel Training Records
Producibility Analysis Reports
Assessment Checklist Development: Based on the MRL 5 criteria for each of the nine
threads, a detailed assessment checklist will be developed. This checklist will include
specific questions and required evidence to verify compliance.

5. On-Site Assessment Activities:

Kick-off Meeting: A meeting with the assessed organization's key personnel to outline the
scope, agenda, and expectations of the assessment.
Facility Walk-through: A tour of the "production-relevant environment" to observe the
manufacturing processes, tooling, test equipment, and personnel in action.
Interviews: Interviews with key personnel (engineers, technicians, quality inspectors, etc.) to
gather information and clarify observations.
Data Collection: The assessment team will collect evidence to support their findings,
including:
Process data (e.g., yields, cycle times) from prototype production runs.
Inspection and test reports for prototype components.
Calibration records for tooling and test equipment.
Demonstrations of key manufacturing processes.

6. Data Analysis and Scoring:

The assessment team will analyze the collected evidence against the MRL 5 checklist.
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Each criterion will be scored as "Met," "Partially Met," or "Not Met."
A final MRL score will be determined based on the overall assessment of all nine threads. To
achieve MRL 5, the majority of the criteria for that level must be met.

7. Reporting:

A formal assessment report will be generated, which will include:
An executive summary with the final MRL determination.
Detailed findings for each of the nine manufacturing readiness threads.
Identification of any manufacturing risks and opportunities for improvement.
Recommendations for actions required to achieve the next MRL.

Visualizing Manufacturing Readiness and Quality
Management Alignment
The following diagrams, generated using Graphviz, illustrate the logical relationships between

MRL 5, its assessment process, and its alignment with the Plan-Do-Check-Act (PDCA) cycle

inherent in ISO 9001 and AS9100.
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MRL 5: Prototype Production in a Production-Relevant Environment

MRL 5 Achieved

Refined Manufacturing Strategy

Integrated Risk Management

Prototype Component Production

Demonstrated Materials, Tooling, Test Equipment

Demonstrated Personnel Skills

Manufacturing Processes in Development
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Manufacturing Readiness Assessment (MRA) Workflow

Start MRA

Pre-Assessment (Documentation Review, Checklist Dev)

On-Site Assessment (Interviews, Observation)

Data Analysis & Scoring

Reporting & MRL Determination

End MRA
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Alignment with PDCA Cycle (ISO 9001 / AS9100)

PLAN
- MRL 5 Strategy & Risk Planning

- ISO/AS Clause 6: Planning

DO
- MRL 5 Prototype Production
- ISO/AS Clause 8: Operation

CHECK
- MRL 5 Demonstration & Assessment

- ISO/AS Clause 9: Performance Evaluation

ACT
- MRL 5 Process Development

- ISO/AS Clause 10: Improvement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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